N~2~-[(4-bromophenyl)sulfonyl]-N~1~-(3-methoxypropyl)-N~2~-methylglycinamide

• IUPAC Name: 2-[(4-bromophenyl)sulfonyl-methylamino]-N-(3-methoxypropyl)acetamide
• InChI: InChI=1S/C13H19BrN2O4S/c1-16(10-13(17)15-8-3-9-20-2)21(18,19)12-6-4-11(14)5-7-12/h4-7H,3,8-10H2,1-2H3,(H,15,17)
• InChI Key: RMGPESDAGNHAJJ-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)NCCCOC)S(=O)(=O)C1=CC=C(C=C1)Br
• Molecular Formula: C13H19BrN2O4S
• Molecular Weight: 379.27 g/mol

Description

N~2~-[(4-bromophenyl)sulfonyl]-N~1~-(3-methoxypropyl)-N~2~-methylglycinamide, also known as BMS-687453, is a small molecule inhibitor of the protein tyrosine phosphatase 1B (PTP1B). PTP1B is an enzyme that plays a crucial role in the regulation of insulin signaling and glucose homeostasis, making it a promising target for the development of new treatments for type 2 diabetes and other metabolic disorders.

Mechanism of Action

N~2~-[(4-bromophenyl)sulfonyl]-N~1~-(3-methoxypropyl)-N~2~-methylglycinamide works by inhibiting the activity of PTP1B, which is a negative regulator of insulin signaling. By blocking PTP1B, N~2~-[(4-bromophenyl)sulfonyl]-N~1~-(3-methoxypropyl)-N~2~-methylglycinamide enhances insulin sensitivity and glucose uptake in peripheral tissues such as muscle and fat, leading to improved glucose homeostasis.
Biochemical and Physiological Effects:
In addition to its effects on glucose metabolism, N~2~-[(4-bromophenyl)sulfonyl]-N~1~-(3-methoxypropyl)-N~2~-methylglycinamide has been shown to have anti-inflammatory effects, reducing the production of pro-inflammatory cytokines and improving insulin signaling in adipose tissue. It has also been shown to protect against the development of non-alcoholic fatty liver disease, possibly through its effects on lipid metabolism.

Advantages and Limitations for Lab Experiments

One advantage of N~2~-[(4-bromophenyl)sulfonyl]-N~1~-(3-methoxypropyl)-N~2~-methylglycinamide is its specificity for PTP1B, which reduces the risk of off-target effects. However, its potency and pharmacokinetic properties may limit its use in certain experimental settings.

Future Directions

There are several potential future directions for research on N~2~-[(4-bromophenyl)sulfonyl]-N~1~-(3-methoxypropyl)-N~2~-methylglycinamide. One area of interest is the development of more potent and selective PTP1B inhibitors with improved pharmacokinetic properties. Another area of interest is the investigation of the effects of PTP1B inhibition on other metabolic pathways, such as lipid metabolism and inflammation. Finally, there is a need for further studies to determine the safety and efficacy of PTP1B inhibitors in human clinical trials.

Scientific Research Applications

N~2~-[(4-bromophenyl)sulfonyl]-N~1~-(3-methoxypropyl)-N~2~-methylglycinamide has been extensively studied in preclinical models of diabetes and obesity, showing promising results in improving glucose tolerance and insulin sensitivity. In addition, it has been shown to have anti-inflammatory effects and to protect against the development of non-alcoholic fatty liver disease.